Poly(tert-butyl acrylate-co-ethyl acrylate-co-methacrylic acid)
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Overview
Description
Poly(tert-butyl acrylate-co-ethyl acrylate-co-methacrylic acid) (PTBEM) is an amphiphilic block copolymer . It is a film-forming thermoplastic . The linear formula of PTBEM is [CH2CH [CO2C (CH3)3]3]x[CH2CH (CO2C2H5)]y[CH2C (CH3) (CO2H)]Z .
Molecular Structure Analysis
The molecular structure of PTBEM is represented by the formula [CH2CH [CO2C (CH3)3]3]x[CH2CH (CO2C2H5)]y[CH2C (CH3) (CO2H)]Z . This indicates that the copolymer is composed of tert-butyl acrylate, ethyl acrylate, and methacrylic acid units .Physical and Chemical Properties Analysis
PTBEM is a powder with a methacrylic acid content of 23wt% . It has a K-value of 34 - 40 DIN 53 726 . The transition temperature (Tg) is 75 °C . It is soluble in water and ethanol in salt form . The density is 0.4 g/mL at 25 °C (lit.) .Scientific Research Applications
Poly(tert-butyl acrylate)-block-poly(2-dimethylaminoethyl methacrylate) and related copolymers synthesized via surface-initiated electrochemically mediated atom transfer radical polymerization have applications in microelectronics, nanotechnology, surface property tailoring, nanopatterning, and antifouling coatings (Chmielarz et al., 2017).
Grafting of poly(tert-butyl acrylate) to poly(ethylene-co-acrylic acid) film allows for the creation of chemically tailored surface layers with variable chemical functionalities, useful in applications requiring tailored wettability (Walters & Hirt, 2006).
Poly(methyl methacrylate-co-butyl acrylate-co-acrylic acid) demonstrates properties such as high transparency, water resistance, and mechanical flexibility, making it suitable for environmental applications like coatings, packaging, and label sensors (Shanti et al., 2017).
Langmuir−Blodgett films of poly(tert-butyl acrylate) can be converted to poly(acrylic acid) through acid-catalyzed hydrolysis, offering applications in creating layered architectures for bioadsorption studies and hydrophilic spacing layers for tethered membranes (Esker, Mengel, & Wegner, 1998).
Mechanism of Action
Properties
IUPAC Name |
4-ethoxycarbonyl-2,2-dimethyl-6-[(2-methylpropan-2-yl)oxycarbonyl]octanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H32O6/c1-8-12(15(20)24-17(3,4)5)10-13(14(19)23-9-2)11-18(6,7)16(21)22/h12-13H,8-11H2,1-7H3,(H,21,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLGUWUHNBYNRKP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC(CC(C)(C)C(=O)O)C(=O)OCC)C(=O)OC(C)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H32O6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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